Cas no 1261976-53-7 (5-(3-Ethoxyphenyl)-2-methylphenol)

• Product Name: 5-(3-Ethoxyphenyl)-2-methylphenol
• CAS No: 1261976-53-7
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD18313240
• CID: 2767107
• PubChem ID: 53218933
• Update Time: 2025-10-29

5-(3-Ethoxyphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID50683827
• 5-(3-ETHOXYPHENYL)-2-METHYLPHENOL
• 5-(3-Ethoxyphenyl)-2-methylphenol, 95%
• 1261976-53-7
• 3'-Ethoxy-4-methyl[1,1'-biphenyl]-3-ol
• MFCD18313240
• 5-(3-Ethoxyphenyl)-2-methylphenol

• MDL： MFCD18313240
• Inchi： 1S/C15H16O2/c1-3-17-14-6-4-5-12(9-14)13-8-7-11(2)15(16)10-13/h4-10,16H,3H2,1-2H3
• InChI Key： QAUFJKKRNPJKFV-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 228.115029749Da
• Monoisotopic Mass: 228.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(3-Ethoxyphenyl)-2-methylphenol

5-(3-Ethoxyphenyl)-2-methylphenol (CAS No. 1261976-53-7)

5-(3-Ethoxyphenyl)-2-methylphenol, also known by its CAS number 1261976-53-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of phenolic derivatives, which are widely studied for their potential applications in drug development, material science, and other industrial processes.

The molecular structure of 5-(3-Ethoxyphenyl)-2-methylphenol consists of a phenol ring substituted with a methyl group at the 2-position and an ethoxyphenyl group at the 5-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of more complex aromatic compounds, particularly those with bioactive properties.

In terms of synthesis, researchers have explored various methods to efficiently prepare 5-(3-Ethoxyphenyl)-2-methylphenol. One notable approach involves the Suzuki-Miyaura coupling reaction, which allows for the construction of biaryl structures with high precision. This method has been optimized in recent years to improve yield and reduce reaction time, making it more suitable for large-scale production.

The biological activity of 5-(3-Ethoxyphenyl)-2-methylphenol has also been a focal point of recent investigations. Studies conducted in vitro have demonstrated its potential as an antioxidant and anti-inflammatory agent. These findings suggest that the compound could be developed into therapeutic agents targeting conditions such as neurodegenerative diseases and chronic inflammatory disorders.

In addition to its pharmacological applications, 5-(3-Ethoxyphenyl)-2-methylphenol has shown promise in materials science. Its ability to form stable aromatic systems makes it a candidate for use in the development of advanced materials such as conductive polymers and organic semiconductors. Recent breakthroughs in this area have further underscored its versatility as a building block for functional materials.

The environmental impact of synthesizing and using 5-(3-Ethoxyphenyl)-2-methylphenol has also been evaluated in recent studies. Researchers have emphasized the importance of adopting green chemistry principles to minimize waste and reduce energy consumption during its production. Innovations in catalytic processes and solvent-free reactions are being explored to enhance the sustainability of its synthesis.

In conclusion, 5-(3-Ethoxyphenyl)-2-methylphenol, with its CAS number 1261976-53-7, stands out as a multifaceted compound with applications spanning multiple disciplines. Its structural features, synthetic versatility, and bioactive properties position it as a key molecule for future research and development efforts.